Cas no 1935063-10-7 (3-cyanothiophene-2-sulfonyl chloride)

• Product Name: 3-cyanothiophene-2-sulfonyl chloride
• CAS No: 1935063-10-7
• MDL: MFCD31667371
• CID: 4630317
• PubChem ID: 130658150
• Update Time: 2025-05-23

3-cyanothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-cyanothiophene-2-sulfonyl chloride

• MDL： MFCD31667371

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-cyanothiophene-2-sulfonyl chloride

3-Cyanothiophene-2-Sulfonyl Chloride (CAS No. 1935063-10-7): A Comprehensive Overview

3-Cyanothiophene-2-sulfonyl chloride is a versatile and highly reactive compound with the CAS number 1935063-10-7. This compound belongs to the class of sulfonyl chlorides, which are widely used in organic synthesis due to their ability to form strong sulfonamides and sulfonate esters. The molecule consists of a thiophene ring, a cyano group, and a sulfonyl chloride group, making it a unique building block in various chemical reactions.

The sulfonyl chloride group in 3-cyanothiophene-2-sulfonyl chloride is highly electrophilic, enabling it to participate in nucleophilic substitutions. This property makes it an excellent reagent for introducing sulfonamide functionalities into organic molecules. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the pharmaceutical industry, where sulfonamides are known for their diverse biological activities.

One of the most significant applications of 3-cyanothiophene-2-sulfonyl chloride is in the preparation of sulfonamides. By reacting this compound with amines, chemists can synthesize a wide range of sulfonamides with potential pharmacological activities. For instance, researchers have utilized this compound to develop inhibitors for various enzymes, including kinases and proteases, which are targets for treating diseases such as cancer and inflammatory disorders.

The cyano group attached to the thiophene ring introduces additional functionality to this compound. Cyan groups are known for their ability to participate in various reactions, such as nucleophilic additions and cyclizations. This makes 3-cyanothiophene-2-sulfonyl chloride a valuable intermediate in the synthesis of heterocyclic compounds, which are often found in natural products and bioactive molecules.

Recent advancements in green chemistry have also explored the use of 3-cyanothiophene-2-sulfonyl chloride in more sustainable reaction conditions. For example, microwave-assisted synthesis has been employed to enhance the efficiency and reduce the reaction time when using this compound as a reagent. Such innovations highlight its adaptability to modern synthetic methodologies.

In terms of physical properties, 3-cyanothiophene-2-sulfonyl chloride is typically a crystalline solid with a melting point around 150°C. It is sparingly soluble in common organic solvents but dissolves readily in polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Its stability under various conditions has been studied extensively, with results indicating that it remains stable under normal storage conditions but requires protection from moisture due to its reactive nature.

The synthesis of 3-cyanothionephenesulfonic acid chloride involves multiple steps, starting from 2-aminothiophene derivatives. The introduction of the cyano group and subsequent conversion to the sulfonyl chloride form are critical steps that require precise control over reaction conditions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets industrial standards.

In conclusion, 3-cyanothiophene-2-sulfonyl chloride (CAS No. 1935063-10-7) is a multifaceted compound with significant potential in organic synthesis and drug discovery. Its unique combination of functional groups makes it an invaluable tool for chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications and improve synthetic methods, this compound will likely remain at the forefront of chemical innovation.